Cas no 1261884-28-9 (1-Cyanonaphthalene-3-methanol)

• Product Name: 1-Cyanonaphthalene-3-methanol
• CAS No: 1261884-28-9
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 4935664
• Update Time: 2025-06-13

1-Cyanonaphthalene-3-methanol Chemical and Physical Properties

Names and Identifiers

• 1-Cyanonaphthalene-3-methanol

• Inchi： 1S/C12H9NO/c13-7-11-6-9(8-14)5-10-3-1-2-4-12(10)11/h1-6,14H,8H2
• InChI Key： HSEMIZFMHJDHJO-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 44

Additional information on 1-Cyanonaphthalene-3-methanol

Exploring 1-Cyanonaphthalene-3-methanol (CAS 1261884-28-9): Properties, Applications, and Innovations

1-Cyanonaphthalene-3-methanol (CAS 1261884-28-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This cyanated naphthalene derivative features a unique combination of a cyano group and a hydroxymethyl substituent, making it valuable for fluorescence probes, organic synthesis intermediates, and advanced material development. Its molecular structure (C₁₂H₉NO) offers versatile reactivity, particularly in cross-coupling reactions and polymer chemistry.

Recent studies highlight its potential in OLED technology, where naphthalene-based compounds enhance electroluminescence efficiency. Researchers are investigating its photophysical properties for bioimaging applications, as the cyano-naphthalene core exhibits tunable fluorescence. The compound's solubility in polar solvents and thermal stability (decomposition point >200°C) make it suitable for solution-processed electronic devices, addressing the growing demand for flexible electronics.

In pharmaceutical contexts, 1-Cyanonaphthalene-3-methanol serves as a precursor for kinase inhibitor scaffolds. Its hydrogen-bonding capacity enables interactions with biological targets, while the cyano group facilitates click chemistry modifications. Patent analyses reveal its use in developing anticancer agents and neuroprotective compounds, aligning with trends in precision medicine and targeted drug delivery systems.

Synthetic methodologies for CAS 1261884-28-9 typically involve naphthalene formylation followed by cyanohydrin formation. Recent green chemistry approaches utilize microwave-assisted synthesis to improve yield (>85%) and reduce reaction times. Analytical characterization via HPLC-MS and NMR spectroscopy confirms high purity (>98%), crucial for high-performance materials applications.

The compound's structure-activity relationships are being explored through computational chemistry models, particularly its electronic distribution and molecular orbital interactions. These studies support its emerging role in organic semiconductors and photocatalysts, meeting industry needs for sustainable energy solutions. Storage recommendations include argon atmosphere protection to prevent oxidative degradation of the hydroxymethyl group.

Market analyses indicate rising demand for functionalized naphthalenes like CAS 1261884-28-9, driven by optoelectronic innovations and bioconjugation techniques. Regulatory assessments confirm its compliance with REACH standards, facilitating global research applications. Future directions may explore its supramolecular chemistry potential for sensor development and smart materials engineering.